Cas no 802616-47-3 (2,6-Dichloro-4-(methoxycarbonyl)benzoic acid)
802616-47-3 structure
Product Name:2,6-Dichloro-4-(methoxycarbonyl)benzoic acid
CAS No:802616-47-3
MF:C9H6Cl2O4
MW:249.04754114151
CID:2135147
Update Time:2023-08-04
2,6-Dichloro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(methoxycarbonyl)-2,6-dichlorobenzoic acid
- VZSMXGRLRWSYDQ-UHFFFAOYSA-N
- 1,4-Benzenedicarboxylic acid, 2,6-dichloro-, 4-methyl ester
- 2,6-dichloro-4-methoxycarbonyl benzoic acid
- 2,6-dichloro-4-(methoxycarbonyl)benzoic acid
- 2,6-Dichloro-4-(methoxycarbonyl)benzoic acid
-
- Inchi: 1S/C9H6Cl2O4/c1-15-9(14)4-2-5(10)7(8(12)13)6(11)3-4/h2-3H,1H3,(H,12,13)
- InChI Key: VZSMXGRLRWSYDQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)OC)C=C(C=1C(=O)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 257
- Topological Polar Surface Area: 63.6
2,6-Dichloro-4-(methoxycarbonyl)benzoic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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